5-bromo-2-chloro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H16BrClN2O3/c1-25-16-7-5-12(10-15(16)22-8-2-3-17(22)23)21-18(24)13-9-11(19)4-6-14(13)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,24)
• InChI Key: GEDBMXUKGFJVIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)N3CCCC3=O
• Molecular Formula: C18H16BrClN2O3
• Molecular Weight: 423.7 g/mol

Description

5-bromo-2-chloro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide is a chemical compound with a molecular weight of 287.2 g/mol. It is a white crystalline powder and is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy.

Synthesis Analysis

The synthesis of this compound involves a practical process that uses cheap, easily available dimethyl terephthalate as the raw starting material. The compound is prepared effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization. The preparation was run successfully on approximately 70 kg/batch with the total yield of 24%.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, such as bromo, chloro, methoxy, and benzamide groups. The average mass of the molecule is 439.731 Da, and the monoisotopic mass is 438.034576 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization. These reactions contribute to the formation of the complex structure of the compound.

Physical And Chemical Properties Analysis

The compound is a white crystalline powder with a melting point of 162-164°C. It has a density of 1.5±0.1 g/cm³, a boiling point of 511.3±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.3 mmHg at 25°C. The compound also has a molar refractivity of 108.3±0.3 cm³.

Scientific Research Applications

SGLT2 Inhibitors for Diabetes Therapy

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Unique Properties and Research Studies

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Benzylic Position Reactions

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Safety Considerations

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Mechanism of Action

Target of Action

It is known that this compound is a key intermediate in the synthesis of a family of promising sglt2 inhibitors . SGLT2 inhibitors are a class of medications that inhibit the reabsorption of glucose in the kidney and therefore lower blood sugar levels .

Mode of Action

As a key intermediate in the synthesis of sglt2 inhibitors, it likely contributes to the overall mechanism of these drugs, which involves inhibiting the reabsorption of glucose in the kidney .

Biochemical Pathways

Given its role in the synthesis of sglt2 inhibitors, it can be inferred that it impacts the glucose reabsorption pathway in the kidney . This results in the excretion of glucose in urine and a consequent decrease in blood glucose levels .

Result of Action

As a key intermediate in the synthesis of sglt2 inhibitors, its action likely contributes to the overall effects of these drugs, which include lowering blood glucose levels .

Safety and Hazards

When handling this compound, it is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended. All sources of ignition should be removed, and personnel should be evacuated to safe areas.

Future Directions

As a key intermediate in the synthesis of SGLT2 inhibitors, this compound has significant potential in the development of new antidiabetic drugs. Given the increasing prevalence of diabetes, there is a need for novel therapeutic strategies, and this compound could play a crucial role in meeting this need.